Cas no 61196-40-5 (4H-Pyrazino[2,1-a]isoquinolin-4-one, 2-acetyl-1,2,3,6,7,11b-hexahydro-)

• Product Name: 4H-Pyrazino[2,1-a]isoquinolin-4-one, 2-acetyl-1,2,3,6,7,11b-hexahydro-
• CAS No: 61196-40-5
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 488875
• PubChem ID: 13063820
• Update Time: 2025-04-19

4H-Pyrazino[2,1-a]isoquinolin-4-one, 2-acetyl-1,2,3,6,7,11b-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazino[2,1-a]isoquinolin-4-one, 2-acetyl-1,2,3,6,7,11b-hexahydro-
• 2-acetyl-3,6,7,11b-tetrahydro-1H-pyrazino[2,1-a]isoquinolin-4-one
• DTXSID60516975
• 61196-40-5
• 2-Acetyl-1,2,3,6,7,11b-hexahydro-4H-pyrazino[2,1-a]isoquinolin-4-one
• SCHEMBL10991110
• 2-Acetyl-1,2,3,6,7,11b-hexahydro-4H-pyrazino(2,1-a)isochinolin-4-one
• NS00077856

• Inchi： 1S/C14H16N2O2/c1-10(17)15-8-13-12-5-3-2-4-11(12)6-7-16(13)14(18)9-15/h2-5,13H,6-9H2,1H3
• InChI Key： YRRCEEUJIHMQFB-UHFFFAOYSA-N
• SMILES： O=C1CN(C(C)=O)CC2C3C=CC=CC=3CCN21

Computed Properties

• Exact Mass: 244.12128
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62